Cas no 16720-80-2 (2-Amino-4-(methylthio)butan-1-ol)

• Product Name: 2-Amino-4-(methylthio)butan-1-ol
• CAS No: 16720-80-2
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• CID: 233411
• PubChem ID: 102901
• Update Time: 2025-11-06

2-Amino-4-(methylthio)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-amino-4-(methylthio)-
• 2-amino-4-methylsulfanylbutan-1-ol
• DL-METHIONINOL
• 2-Amino-4-(methylthio)-1-butanol
• NSC 67800
• DL-Met-ol
• H-DL-MET-OL
• DL-METHIONOL
• DL-Methioninol (oil)
• 2-AMINO-4-(METHYLTHIO)BUTAN-1-OL
• 4-METHYLMERCAPTO-2-AMINO-1-BUTANOL
• DL-Methioninol≥ 98% (Titration)
• H-Met-ol
• d/l-methioninol
• NSC67800
• NSC-67800
• VJ2SE6BAU7
• CS-0091223
• 2-amino-4-(methylsulfanyl)butan-1-ol
• FT-0694475
• 16720-80-2
• MFCD00068312
• 1-Butanol,2-amino-4-(methylthio)-
• FT-0627960
• 4-(methylthio)-2-amino-1-butanol
• AS-44289
• M-3250
• DL-Methioninol, >=95%, viscous liquid
• UNII-VJ2SE6BAU7
• METHIONINOL, DL-
• 2-amino-4-methylthio-1-butanol
• H-Methioninol
• 2-amino-4-methylsulfanyl-butan-1-ol
• 502-83-0
• METHIONINOL, (+/-)-
• DTXSID20951606
• SCHEMBL41466
• 2-Amino-4-(methylsulfanyl)-1-butanol #
• SY047702
• FT-0652081
• NS00048931
• EN300-110524
• AKOS005638841
• NCIOpen2_000929
• 1-Butanol, 2-amino-4-(methylthio)-, (S)-
• BP-12669
• DB-071155
• (R)-(+)-Methionanol
• (S)-2-Amino-4-methylsulfanyl-butan-1-ol
• BBL021540
• A10464
• DB-346715
• STK894253
• 2-Amino-4-(methylthio)butan-1-ol

• Inchi： 1S/C5H13NOS/c1-8-3-2-5(6)4-7/h5,7H,2-4,6H2,1H3
• InChI Key： MIQJGZAEWQQAPN-UHFFFAOYSA-N
• SMILES： S(C)CCC(CO)N

Computed Properties

• Exact Mass: 135.07189
• Monoisotopic Mass: 135.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.068 g/cm3
• Melting Point: 31 °C
• Boiling Point: 270.2ºC at 760 mmHg
• Flash Point: 117.2ºC
• Refractive Index: 1.519-1.521
• PSA: 46.25
• LogP: 0.75940

2-Amino-4-(methylthio)butan-1-ol Security Information

• WGK Germany：3
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-Amino-4-(methylthio)butan-1-ol

Market Research and Analysis of 2-Amino-4-(Methylthio)Butan-1-Ol (CAS No. 16720-80-2) in Chemical-Biomedical Fields

The compound 2-Amino-4-(methylthio)butan-1-ol, identified by the CAS number 16720-80-2, has garnered significant attention in the chemical-biomedical industry due to its versatile applications in drug development and research. This molecule is particularly noted for its role in the synthesis of various bioactive compounds, including those with potential therapeutic benefits.

Recent studies have highlighted the importance of 2-Amino-4-(methylthio)butan-1-ol in the development of novel drugs targeting specific biological pathways. Its unique chemical structure allows for the creation of derivatives that exhibit promising pharmacological properties, such as high bioavailability and selectivity for specific receptors or enzymes.

The global market demand for this compound has been driven by increasing investments in pharmaceutical research and development. Key players in the industry are actively exploring its potential in the creation of innovative therapeutic agents, particularly in oncology and neurodegenerative diseases.

From a supply chain perspective, the production and distribution of 2-Amino-4-(methylthio)butan-1-ol are influenced by factors such as raw material availability, manufacturing costs, and regulatory requirements. The competitive landscape is characterized by a mix of established chemical manufacturers and emerging biotech firms, each striving to meet the growing demand for high-quality research materials.

In conclusion, 2-Amino-4-(methylthio)butan-1-ol (CAS No. 16720-80-2) remains a critical component in the advancement of chemical-biomedical research. Its continued relevance underscores the need for sustained investment in both its production capabilities and application development to address future therapeutic challenges.